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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and synthesis of

Curium-244 (²⁴⁴Cm), a synthetic radionuclide with significant applications in research and

technology. This document details the historical context of its discovery, outlines the primary

synthesis pathways, presents key quantitative data, and describes the experimental protocols

involved in its production and isolation.

Discovery of Curium
Curium, with the atomic number 96, was first synthesized in 1944 by a team of scientists

including Glenn T. Seaborg, Ralph A. James, and Albert Ghiorso.[1][2][3] The landmark

discovery took place at the University of California, Berkeley, where they utilized the 60-inch

cyclotron.[1][2] The initial experiments involved the bombardment of a Plutonium-239 (²³⁹Pu)

target with alpha particles (helium ions), which resulted in the production of Curium-242 (²⁴²Cm)

and a neutron.[2][3][4][5]

The nuclear reaction for the initial discovery of curium is as follows:

²³⁹₉₄Pu + ⁴₂He → ²⁴²₉₆Cm + ¹₀n

Following its synthesis, the chemical identification of the new element was conducted at the

Metallurgical Laboratory at the University of Chicago, which is now known as Argonne National

Laboratory.[1][2][3] Due to its connection with the Manhattan Project, the discovery of curium
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was classified and remained a secret until after the conclusion of World War II.[1] The element

was named in honor of Marie and Pierre Curie for their pioneering research in radioactivity.[6]

Synthesis Pathways of Curium-244
Curium-244 is not the isotope that was initially discovered, but it is one of the most significant

and widely produced isotopes of curium. It is primarily synthesized in nuclear reactors through

the neutron bombardment of plutonium isotopes.[2][3] There are two main production pathways

for ²⁴⁴Cm.

Neutron Irradiation of Plutonium-239
A common method for producing Curium-244 begins with Plutonium-239, which is abundant in

spent nuclear fuel.[1][4] This process involves a series of neutron captures and beta decays.

The plutonium target undergoes successive neutron captures to form heavier plutonium

isotopes. A key intermediate, Plutonium-243, beta decays to Americium-243. The Americium-

243 then captures another neutron to form Americium-244, which subsequently undergoes

beta decay to produce Curium-244.[1]

A simplified representation of this pathway is:

²³⁹Pu → (n,γ) → ²⁴⁰Pu → (n,γ) → ²⁴¹Pu → (n,γ) → ²⁴²Pu → (n,γ) → ²⁴³Pu → (β⁻) → ²⁴³Am →

(n,γ) → ²⁴⁴Am → (β⁻) → ²⁴⁴Cm

Neutron Irradiation of Plutonium-242
A more direct, though reliant on a less common starting material, is the irradiation of Plutonium-

242.[7][8] This pathway also involves successive neutron captures and beta decays to

ultimately yield Curium-244.

The following diagram illustrates the primary synthesis pathway of Curium-244 from

Plutonium-239.

²³⁹Pu ²⁴⁰Pu+ n ²⁴¹Pu+ n ²⁴²Pu+ n ²⁴³Pu+ n ²⁴³Am
β⁻ decay

²⁴⁴Am+ n ²⁴⁴Cm
β⁻ decay
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Primary synthesis pathway of Curium-244 from Plutonium-239.

Quantitative Data for Curium-244
A summary of the key physical and radioactive properties of Curium-244 is provided in the

table below.

Property Value Reference(s)

Half-life 18.11 years [1][9][10]

Decay Mode
Alpha decay to Plutonium-240

(²⁴⁰Pu)
[1]

Thermal Power Approximately 3 W/g [2][3]

Molecular Weight ~244.06275 g/mol [11]

Radionuclidic Purity 70-75% (commercial) [7][8]

Experimental Protocols
The production and isolation of Curium-244 involve sophisticated nuclear and chemical

procedures.

Irradiation of Target Material
The synthesis of Curium-244 on a significant scale is performed within a nuclear reactor.

Target Preparation: A target material, typically containing a high concentration of Plutonium-

239 or Plutonium-242, is fabricated into a suitable form for irradiation.

Neutron Irradiation: The target is placed inside a high-flux nuclear reactor for an extended

period. The duration of irradiation is carefully calculated to maximize the yield of ²⁴⁴Cm while

minimizing the production of undesired isotopes.

Cooling: After irradiation, the target is highly radioactive and is allowed to "cool" for a period

to permit the decay of short-lived fission products.

Chemical Separation and Purification
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The separation of curium from the irradiated target is a complex multi-step process due to the

presence of unreacted plutonium, other actinides, and fission products, particularly the

chemically similar lanthanides.[12]

Dissolution: The irradiated target is dissolved, typically in a strong acid.

Solvent Extraction: A primary separation is often achieved using solvent extraction

techniques. This process selectively removes uranium and plutonium from the solution.

Ion Exchange Chromatography: High-pressure ion exchange chromatography is a crucial

step for separating curium from americium and the lanthanides.[12] This method relies on

the subtle differences in the ionic radii and complexation behavior of these elements.

The following diagram illustrates a generalized experimental workflow for the production and

purification of Curium-244.
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Generalized experimental workflow for Curium-244 production.

Conclusion
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The discovery and synthesis of Curium-244 represent significant achievements in nuclear

science. From its initial creation in a cyclotron to its production in multigram quantities in

nuclear reactors, the journey of this element highlights the advancements in our ability to

manipulate matter at the atomic level. The complex synthesis and purification protocols

underscore the challenges in producing high-purity transuranic isotopes. For researchers and

professionals in related fields, a thorough understanding of these processes is essential for the

safe and effective utilization of Curium-244 in various applications, including its use as a power

source for radioisotope thermoelectric generators and as a source of alpha particles for

analytical instruments.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Curium - Wikipedia [en.wikipedia.org]

2. WikiSlice [kolibri.teacherinabox.org.au]

3. Curium [chemeurope.com]

4. study.com [study.com]

5. Curium | Cm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

6. pubs.acs.org [pubs.acs.org]

7. isotopes.gov [isotopes.gov]

8. isotopes.gov [isotopes.gov]

9. Curium-244 - isotopic data and properties [chemlin.org]

10. Curium (Cm) | Research Starters | EBSCO Research [ebsco.com]

11. Curium-244 | Cm | CID 104801 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. osti.gov [osti.gov]

13. chemicool.com [chemicool.com]

To cite this document: BenchChem. [Curium-244: A Technical Guide to its Discovery and
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.chemicool.com/elements/curium.html
https://www.benchchem.com/product/b1199346?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Curium
https://kolibri.teacherinabox.org.au/modules/en-olpc/wikislice-chemistry-en/files/articles/Curium.htm
https://www.chemeurope.com/en/encyclopedia/Curium.html
https://study.com/academy/lesson/what-is-curium-used-for.html
https://pubchem.ncbi.nlm.nih.gov/element/Curium
https://pubs.acs.org/cen/80th/curium.html
https://www.isotopes.gov/sites/default/files/2019-09/Cm-244.pdf
https://www.isotopes.gov/sites/default/files/2024-11/Curium-244%20Product%20Information.pdf
https://www.chemlin.org/isotope/curium-244
https://www.ebsco.com/research-starters/physics/curium-cm
https://pubchem.ncbi.nlm.nih.gov/compound/Curium-244
https://www.osti.gov/servlets/purl/4485122
https://www.chemicool.com/elements/curium.html
https://www.benchchem.com/product/b1199346#curium-244-discovery-and-synthesis-pathway
https://www.benchchem.com/product/b1199346#curium-244-discovery-and-synthesis-pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1199346#curium-244-discovery-and-synthesis-
pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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